Cas no 1797892-35-3 (1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone)

• Product Name: 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone
• CAS No: 1797892-35-3
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5373747
• Update Time: 2025-07-09

1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone

• Inchi： 1S/C15H20N2O2/c1-10-14(11(2)19-16-10)8-9-15(18)17-12-4-3-5-13(17)7-6-12/h3-4,12-13H,5-9H2,1-2H3
• InChI Key： LXCFRVJKRPTHGC-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1C=CC2)(=O)CCC1=C(C)ON=C1C

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.1±45.0 °C(Predicted)
• pka: -0.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone

Comprehensive Overview of 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone (CAS No. 1797892-35-3)

The compound 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone, identified by its CAS number 1797892-35-3, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines an 8-azabicyclo[3.2.1]oct-2-ene core with a 3,5-dimethyl-4-isoxazolyl moiety, linked via a propanone bridge. Such hybrid structures are increasingly sought after in drug discovery due to their unique pharmacophoric features and binding affinities.

In recent years, the scientific community has shown growing interest in azabicyclic compounds and isoxazole derivatives, driven by their versatility in modulating biological targets. The 8-azabicyclo[3.2.1]octane scaffold, in particular, is a privileged structure in medicinal chemistry, often associated with central nervous system (CNS) activity and receptor modulation. Meanwhile, the 3,5-dimethyl-4-isoxazolyl group is known for its role in enhancing metabolic stability and target selectivity, making this compound a compelling subject for further investigation.

From a synthetic perspective, the preparation of 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone involves multi-step organic transformations, including cyclization and coupling reactions. Researchers have explored its potential as a precursor for novel bioactive molecules, particularly in the context of G-protein-coupled receptor (GPCR) ligands and enzyme inhibitors. Its structural complexity offers opportunities for derivatization, enabling the fine-tuning of physicochemical properties and biological activity.

The pharmacological relevance of this compound is underscored by its interaction with key biological pathways. Preliminary studies suggest that its azabicyclic component may influence neurotransmitter systems, while the isoxazole ring could contribute to anti-inflammatory or antimicrobial effects. These attributes align with current trends in precision medicine and multi-target drug design, where compounds with hybrid architectures are valued for their ability to address complex diseases.

In the context of drug development, the compound's lipophilicity and hydrogen-bonding capacity are critical parameters for optimizing bioavailability. Computational modeling and structure-activity relationship (SAR) studies have been employed to predict its binding modes and therapeutic potential. Such approaches are integral to modern cheminformatics and AI-driven drug discovery, reflecting the intersection of chemistry and data science in contemporary research.

Beyond its pharmaceutical applications, 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone has garnered attention in material science for its potential use in functionalized polymers or catalysts. Its rigid bicyclic framework and heteroatom-rich composition make it a candidate for designing advanced materials with tailored properties.

As the demand for innovative small molecules continues to rise, this compound exemplifies the synergy between traditional synthetic chemistry and cutting-edge technologies. Its study contributes to broader discussions on sustainable chemistry and green synthesis, as researchers seek efficient and environmentally friendly routes to complex structures. Future directions may include exploring its role in bioconjugation or as a scaffold for proteolysis-targeting chimeras (PROTACs), further expanding its utility in life sciences.

In summary, 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3,5-dimethyl-4-isoxazolyl)-1-propanone (CAS No. 1797892-35-3) embodies the convergence of structural ingenuity and biological relevance. Its exploration aligns with global research priorities, including personalized therapeutics and molecular innovation, positioning it as a noteworthy candidate for interdisciplinary investigation.